Cas no 2549188-97-6 (3-Methylcyclobutyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate
• CAS No: 2549188-97-6
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 6284106
• PubChem ID: 88984971
• Update Time: 2025-05-23

3-Methylcyclobutyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12949793
• EN300-7275399
• 2549188-97-6
• 3-methylcyclobutyl 4-methylbenzene-1-sulfonate
• SCHEMBL18348240
• 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H16O3S/c1-9-3-5-12(6-4-9)16(13,14)15-11-7-10(2)8-11/h3-6,10-11H,7-8H2,1-2H3
• InChI Key： FMORSWRNBOHULX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC(C)C1

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate

3-Methylcyclobutyl 4-methylbenzene-1-sulfonate

3-Methylcyclobutyl 4-methylbenzene-1-sulfonate (CAS No: 2549188-97-6) is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure, has been the subject of extensive research due to its potential applications in various industries. The molecule consists of a sulfonate group attached to a benzene ring, which is further substituted with a methyl group at the para position. The other part of the molecule is a 3-methylcyclobutyl group, which adds complexity to the structure and potentially enhances its reactivity.

Recent studies have highlighted the importance of sulfonate esters like 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate in polymer chemistry. Researchers have explored its role as a building block for synthesizing advanced polymers with tailored properties. For instance, the compound has been used as a monomer in the production of thermoplastic elastomers, which exhibit excellent mechanical strength and thermal stability. These polymers find applications in automotive components, electronic devices, and medical devices.

The synthesis of 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of environmentally friendly solvents and catalysts has been emphasized in recent research to align with green chemistry principles. For example, researchers have employed microwave-assisted synthesis to improve reaction efficiency and reduce energy consumption.

In addition to its role in polymer synthesis, 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate has shown promise in drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a potential candidate for targeted drug delivery. Studies have demonstrated that the compound can be used as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

The physical and chemical properties of 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate have been thoroughly investigated. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions, including thermal and oxidative stress, has been evaluated, making it suitable for use in high-performance materials.

From an environmental perspective, the biodegradability of 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate has been studied to assess its impact on ecosystems. Research indicates that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This is particularly important for applications where environmental safety is a concern.

In conclusion, 3-Methylcyclobutyl 4-methylbenzene-1-sulfonate (CAS No: 2549188-97-6) is a versatile compound with a wide range of applications in polymer chemistry, drug delivery systems, and material science. Its unique structure and favorable properties make it an attractive candidate for further research and development. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative solutions across various industries remains promising.